Cas no 2639425-32-2 (4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine)

4-(Aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetan]-1-amine is a structurally unique spirocyclic compound featuring both oxetane and bicyclo[2.1.1]hexane motifs. Its rigid, compact framework and dual amine functionality make it a valuable intermediate in medicinal chemistry, particularly for enhancing metabolic stability and improving physicochemical properties in drug design. The strained ring systems contribute to high reactivity, enabling selective derivatization. This compound is particularly useful in the synthesis of bioactive molecules, offering advantages in solubility and conformational restriction. Its well-defined stereochemistry further supports precise structural modifications, making it a versatile building block for pharmaceutical applications.
4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine structure
2639425-32-2 structure
Product Name:4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine
CAS No:2639425-32-2
MF:C8H14N2O2
MW:170.208961963654
CID:5642255
PubChem ID:165901599
Update Time:2025-06-11

4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-27783732
    • 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetan]-1-amine
    • 2639425-32-2
    • 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine
    • Inchi: 1S/C8H14N2O2/c9-3-6-1-7(10,2-6)8(12-6)4-11-5-8/h1-5,9-10H2
    • InChI Key: UQIXTXBLYHBSOU-UHFFFAOYSA-N
    • SMILES: O1C2(COC2)C2(CC1(CN)C2)N

Computed Properties

  • Exact Mass: 170.105527694g/mol
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 70.5Ų

4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine Pricemore >>

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Additional information on 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine

Exploring the Unique Properties and Applications of 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine (CAS No. 2639425-32-2)

The compound 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine (CAS No. 2639425-32-2) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique spirocyclic and oxetane-containing structure. This molecule combines a spirobicyclic framework with an oxetane ring, offering exceptional steric and electronic properties that make it a valuable building block in drug discovery and material science. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, addressing key challenges in modern therapeutics.

In recent years, the demand for novel small-molecule scaffolds has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. The spirocyclic core of 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine provides a three-dimensional complexity that can improve binding affinity and selectivity for biological targets. This aligns with the growing trend toward fragment-based drug design and covalent inhibitors, which rely on structurally diverse compounds to achieve precise therapeutic effects.

Another hot topic in chemical research is the use of oxetanes as bioisosteres for carbonyl groups or other heterocycles. The oxetane moiety in this compound can reduce metabolic clearance while maintaining favorable physicochemical properties, making it a promising candidate for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. Its aminomethyl functionality further enables facile derivatization, allowing chemists to explore a wide range of structure-activity relationships (SAR).

From a synthetic perspective, the preparation of 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine involves innovative ring-forming reactions and stereoselective transformations. Recent advances in photocatalysis and transition-metal catalysis have streamlined access to such complex architectures, reducing the need for costly and time-consuming multi-step syntheses. This efficiency is critical for accelerating hit-to-lead optimization in drug development pipelines.

Beyond pharmaceuticals, this compound's rigid, polar structure has potential applications in polymer chemistry and agrochemicals. Its ability to confer stability and solubility could lead to breakthroughs in biodegradable materials or crop protection agents, aligning with global sustainability goals. As industries prioritize green chemistry and circular economy principles, molecules like 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine may play a pivotal role.

In summary, 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine (CAS No. 2639425-32-2) represents a versatile and scientifically intriguing compound with broad interdisciplinary relevance. Its structural features address pressing challenges in drug design, catalysis, and sustainable chemistry, making it a subject of ongoing research and commercial interest. As scientists continue to unravel its potential, this molecule may emerge as a cornerstone in next-generation therapeutic and material innovations.

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